2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H14F3N3O2S2/c1-2-23-15(25)14-12(6-7-26-14)22-16(23)27-9-13(24)21-11-5-3-4-10(8-11)17(18,19)20/h3-8H,2,9H2,1H3,(H,21,24)
• InChI Key: NDRUQMHHZYOCSY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H14F3N3O2S2
• Molecular Weight: 413.4 g/mol

Description

2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C17H14F3N3O2S2 and its molecular weight is 413.43. The purity is usually 95%.
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Scientific Research Applications

Dual Enzyme Inhibition

Compounds structurally related to "2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide" have been identified as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in the nucleotide synthesis pathway. For instance, N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid and its analogues demonstrated significant inhibitory activity against human TS and DHFR, highlighting their potential as antitumor agents (Gangjee et al., 2008).

Antitumor Activity

Several derivatives structurally similar to the specified compound have shown promising antitumor activity. For instance, new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized and evaluated for their antitumor activities, displaying potent anticancer effects comparable to doxorubicin against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Compounds with similar structures have also been explored for their antimicrobial potential. A study on pyrimidinone and oxazinone derivatives fused with thiophene rings reported significant antibacterial and antifungal activities, comparing favorably with standard drugs like streptomycin and fusidic acid, indicating the broad spectrum of potential applications in addressing microbial infections (Hossan et al., 2012).

Molecular Structure and Docking Studies

Furthermore, detailed molecular structure, natural bond orbital analysis, and docking studies on related compounds have provided insights into their potential as novel antiviral molecules, especially against SARS-CoV-2, showcasing their significance in the ongoing search for effective COVID-19 treatments (Mary et al., 2020).